Cas no 2138281-55-5 (Cyclopentanemethanol, α,1-bis(aminomethyl)-α,3-dimethyl-)

• Product Name: Cyclopentanemethanol, α,1-bis(aminomethyl)-α,3-dimethyl-
• CAS No: 2138281-55-5
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5279854
• PubChem ID: 165786454
• Update Time: 2025-08-05

Cyclopentanemethanol, α,1-bis(aminomethyl)-α,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, α,1-bis(aminomethyl)-α,3-dimethyl-
• EN300-683769
• 1-amino-2-[1-(aminomethyl)-3-methylcyclopentyl]propan-2-ol
• 2138281-55-5

• Inchi： 1S/C10H22N2O/c1-8-3-4-10(5-8,7-12)9(2,13)6-11/h8,13H,3-7,11-12H2,1-2H3
• InChI Key： OFDQQXJGMJYHBF-UHFFFAOYSA-N
• SMILES： C1(CN)(C(CN)(C)O)CCC(C)C1

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 320.4±12.0 °C(Predicted)
• pka: 12.79±0.50(Predicted)

Additional information on Cyclopentanemethanol, α,1-bis(aminomethyl)-α,3-dimethyl-

Introduction to Cyclopentanemethanol, α,1-bis(aminomethyl)-α,3-dimethyl-

Cyclopentanemethanol, α,1-bis(aminomethyl)-α,3-dimethyl- (CAS No. 2138281-55-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopentane ring system with a hydroxymethyl group at the alpha position and two aminomethyl substituents at the alpha and gamma positions. The α,1-bis(aminomethyl) and α,3-dimethyl designations highlight its structural complexity and functional group diversity.

Recent studies have demonstrated that this compound exhibits promising biological activity, particularly in the realm of enzyme inhibition and drug delivery systems. Its ability to act as a substrate for various enzymes has made it a valuable tool in enzymatic catalysis research. Furthermore, its structural flexibility allows for potential applications in the development of novel therapeutic agents.

The synthesis of α,1-bis(aminomethyl)-α,3-dimethylcyclopentanemethanol involves multi-step organic reactions that require precise control over stereochemistry and functional group transformations. Researchers have employed methodologies such as ring-opening reactions of epoxides and subsequent amination to achieve the desired product. These synthetic strategies have been optimized to enhance yield and purity, making this compound more accessible for large-scale applications.

In terms of physical properties, this compound is known for its relatively low molecular weight and high solubility in polar solvents. Its melting point and boiling point have been characterized through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing critical data for its storage and handling under various conditions. The compound's stability under different pH levels has also been investigated, revealing its suitability for use in both acidic and basic environments.

One of the most exciting developments involving this compound is its role in drug delivery systems. Scientists have explored its ability to act as a carrier molecule for hydrophobic drugs due to its amphiphilic nature. This property enables it to form self-assembled structures such as micelles or liposomes, which can encapsulate drugs and enhance their bioavailability. Recent experiments have shown that α,1-bis(aminomethyl)-α,3-dimethylcyclopentanemethanol can significantly improve the solubility and stability of poorly soluble pharmaceutical compounds.

Moreover, this compound has been investigated for its potential as an enzyme inhibitor in metabolic pathways. By targeting specific enzymes involved in diseases such as cancer or neurodegenerative disorders, it has shown promise in modulating enzyme activity without causing significant cytotoxicity. Preclinical studies have demonstrated that it can effectively inhibit key enzymes while maintaining high selectivity for target proteins over non-target proteins.

The toxicological profile of Cyclopentanemethanol, α,1-bis(aminomethyl)-α,3-dimethyl has been thoroughly evaluated using various assays. Acute toxicity studies indicate that it has a relatively low toxicity profile when administered at therapeutic doses. Chronic toxicity studies are currently underway to assess long-term effects on organ systems.

In conclusion, Cyclopentanemethanol, α,1-bis(aminomethyl)-α,3-dimethyl- (CAS No. 2138281-55-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure enables diverse applications ranging from enzymatic catalysis to drug delivery systems. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.